1-Dodecanethiol
1-Dodecanethiol
Lauryl mercaptan is an oily colorless liquid with a mild skunk odor. Freezing point 19°F. (USCG, 1999)
Brand Name:
Vulcanchem
CAS No.:
112-55-0
VCID:
VC21038829
InChI:
InChI=1S/C12H26S/c1-2-3-4-5-6-7-8-9-10-11-12-13/h13H,2-12H2,1H3
SMILES:
CCCCCCCCCCCCS
Molecular Formula:
C12H25SH
C12H26S
C12H26S
Molecular Weight:
202.4 g/mol
1-Dodecanethiol
CAS No.: 112-55-0
Cat. No.: VC21038829
Molecular Formula: C12H25SH
C12H26S
Molecular Weight: 202.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Lauryl mercaptan is an oily colorless liquid with a mild skunk odor. Freezing point 19°F. (USCG, 1999) |
|---|---|
| CAS No. | 112-55-0 |
| Molecular Formula | C12H25SH C12H26S |
| Molecular Weight | 202.4 g/mol |
| IUPAC Name | dodecane-1-thiol |
| Standard InChI | InChI=1S/C12H26S/c1-2-3-4-5-6-7-8-9-10-11-12-13/h13H,2-12H2,1H3 |
| Standard InChI Key | WNAHIZMDSQCWRP-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCS |
| Canonical SMILES | CCCCCCCCCCCCS |
| Boiling Point | 511 to 541 °F at 760 mm Hg (NTP, 1992) 274.0 °C 260-268 mm Hg at 760 mm Hg 266-285 °C 441-478°F |
| Colorform | Colorless, water-white, or pale-yellow, oily liquid [Note: A solid below 15 degrees F]. |
| Flash Point | 190 °F (NTP, 1992) 262 °F (128 °C) (Open cup) 88 °C o.c. 190°F (open cup) (oc) 190°F |
| Melting Point | 19 °F (NTP, 1992) -8.0 °C -7 °C -7 - -9 °C 19°F 15°F |
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